Cas no 646508-12-5 (1,1'-Biphenyl, 4-(bromomethyl)-2,2',6,6'-tetrafluoro-4'-methoxy-)

1,1'-Biphenyl, 4-(bromomethyl)-2,2',6,6'-tetrafluoro-4'-methoxy- structure
646508-12-5 structure
Product Name:1,1'-Biphenyl, 4-(bromomethyl)-2,2',6,6'-tetrafluoro-4'-methoxy-
CAS No:646508-12-5
MF:C14H9BrF4O
MW:349.118277311325
CID:420403
PubChem ID:71379313
Update Time:2025-04-19

1,1'-Biphenyl, 4-(bromomethyl)-2,2',6,6'-tetrafluoro-4'-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl, 4-(bromomethyl)-2,2',6,6'-tetrafluoro-4'-methoxy-
    • 2-[4-(bromomethyl)-2,6-difluorophenyl]-1,3-difluoro-5-methoxybenzene
    • 4-(Bromomethyl)-2,2',6,6'-tetrafluoro-4'-methoxy-1,1'-biphenyl
    • DTXSID50801887
    • 646508-12-5
    • Inchi: 1S/C14H9BrF4O/c1-20-8-4-11(18)14(12(19)5-8)13-9(16)2-7(6-15)3-10(13)17/h2-5H,6H2,1H3
    • InChI Key: DYUPZWIAMMITIZ-UHFFFAOYSA-N
    • SMILES: BrCC1C=C(C(=C(C=1)F)C1C(=CC(=CC=1F)OC)F)F

Computed Properties

  • Exact Mass: 347.97727
  • Monoisotopic Mass: 347.97729g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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